Cas no 2228202-86-4 (methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate
• CAS No: 2228202-86-4
• MF: C₉H₁₁BrO₄
• MW: 263.085242509842
• CID: 5943359
• PubChem ID: 165645467
• Update Time: 2025-05-22

methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate
• 2228202-86-4
• EN300-1910452

• Inchi： 1S/C9H11BrO4/c1-5-3-7(10)14-9(5)6(11)4-8(12)13-2/h3,6,11H,4H2,1-2H3
• InChI Key： KVEDDYGZRRGKBV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(CC(=O)OC)O)O1

Computed Properties

• Exact Mass: 261.98407g/mol
• Monoisotopic Mass: 261.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate

Research Brief on Methyl 3-(5-Bromo-3-Methylfuran-2-yl)-3-Hydroxypropanoate (CAS: 2228202-86-4)

The compound methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate (CAS: 2228202-86-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the significance of methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate as a key intermediate in the synthesis of bioactive molecules. The presence of both a bromo-substituted furan ring and a hydroxypropanoate moiety makes it a versatile building block for the construction of more complex structures. Researchers have successfully employed this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory and metabolic pathways.

One of the most notable advancements in this area is the use of methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). These modulators have shown promise in disrupting pathological PPIs associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to act as a scaffold for further functionalization has been instrumental in optimizing the pharmacokinetic properties of these modulators.

In addition to its role in drug discovery, methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate has been investigated for its direct biological effects. Preliminary in vitro studies suggest that the compound exhibits moderate anti-inflammatory and antioxidant activities, which could be attributed to the reactive oxygen species (ROS)-scavenging properties of the furan ring. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

The synthesis of methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate has also seen improvements in recent years. Novel catalytic methods have been developed to enhance the yield and purity of the compound, making it more accessible for large-scale applications. These advancements are expected to facilitate its broader adoption in both academic and industrial research settings.

Looking ahead, the potential applications of methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate are vast. Ongoing research is exploring its utility in the design of next-generation therapeutics, particularly in areas where traditional drug discovery approaches have faced challenges. The compound's unique structural features and demonstrated biological activities position it as a valuable tool in the medicinal chemist's arsenal.

In conclusion, methyl 3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoate (CAS: 2228202-86-4) represents a promising candidate for further investigation in chemical biology and drug development. Its versatility as a synthetic intermediate and its inherent biological properties make it a compound of significant interest. Future studies will likely uncover additional applications and refine our understanding of its mechanisms of action.